4-(Octan-2-ylamino)-4-oxobutanoic acid
Overview
Description
4-(Octan-2-ylamino)-4-oxobutanoic acid, also known as TOAC, is a spin-labeled amino acid derivative that has been extensively used in the field of biochemistry and biophysics. TOAC is a stable and rigid nitroxide radical that can be used as a probe to study the structure, dynamics, and interactions of biomolecules.
Mechanism of Action
4-(Octan-2-ylamino)-4-oxobutanoic acid acts as a spin label by introducing a paramagnetic center into the biomolecule of interest. The paramagnetic center interacts with the surrounding environment, providing information about the local structure and dynamics of the biomolecule. The interaction between the paramagnetic center and the surrounding environment can be studied using EPR spectroscopy, which provides information about the distance and orientation between the paramagnetic center and other molecules in the system.
Biochemical and Physiological Effects:
4-(Octan-2-ylamino)-4-oxobutanoic acid has no known biochemical or physiological effects on living organisms. It is used solely as a research tool to study biomolecules.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(Octan-2-ylamino)-4-oxobutanoic acid as a spin label include its stability, rigidity, and ease of synthesis. It is also relatively insensitive to pH and temperature changes, making it a versatile tool for studying biomolecules under a variety of conditions. However, one limitation of 4-(Octan-2-ylamino)-4-oxobutanoic acid is that it is relatively large compared to other spin labels, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of 4-(Octan-2-ylamino)-4-oxobutanoic acid in research. One area of interest is the use of 4-(Octan-2-ylamino)-4-oxobutanoic acid to study the structure and dynamics of membrane proteins, which are notoriously difficult to study using traditional techniques. Another area of interest is the use of 4-(Octan-2-ylamino)-4-oxobutanoic acid to study protein-ligand interactions, with the goal of developing new drugs and therapeutics. Finally, there is potential for the use of 4-(Octan-2-ylamino)-4-oxobutanoic acid in the development of biosensors for detecting specific biomolecules in complex biological samples.
Synthesis Methods
4-(Octan-2-ylamino)-4-oxobutanoic acid can be synthesized using several methods, including the reaction of 2-octanone with hydroxylamine, followed by a reaction with ethyl chloroformate. Another method involves the reaction of octanoyl chloride with hydroxylamine, followed by a reaction with diethyl malonate.
Scientific Research Applications
4-(Octan-2-ylamino)-4-oxobutanoic acid has been used as a spin label to study the structure and dynamics of proteins, peptides, and nucleic acids. It has also been used to study the interactions between biomolecules, including protein-protein and protein-ligand interactions. 4-(Octan-2-ylamino)-4-oxobutanoic acid has been used in a variety of techniques, including electron paramagnetic resonance (EPR) spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.
properties
IUPAC Name |
4-(octan-2-ylamino)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-3-4-5-6-7-10(2)13-11(14)8-9-12(15)16/h10H,3-9H2,1-2H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOMULHPGIOYJNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)NC(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Octan-2-ylamino)-4-oxobutanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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